Cas no 107089-68-9 (1,4-Dioxa-7,10-dithiacyclododec-8-ene-8,9-dicarbonitrile,(8Z)-)

• Product Name: 1,4-Dioxa-7,10-dithiacyclododec-8-ene-8,9-dicarbonitrile,(8Z)-
• CAS No: 107089-68-9
• MF: C₁₀H₁₂N₂O₂S₂
• MW: 256.344479560852
• CID: 127442
• PubChem ID: 5412989
• Update Time: 2025-04-18

1,4-Dioxa-7,10-dithiacyclododec-8-ene-8,9-dicarbonitrile,(8Z)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxa-7,10-dithiacyclododec-8-ene-8,9-dicarbonitrile,(8Z)-
• 8,9-Dicyano-1,4-dioxa-7,10-dithiacyclododec-8-ene
• (Z)-1,4-Dioxa-7,10-dithia-cyclododec-8-en-8,9-dicarbonitril
• 8,9-dicyano-8,9-didehydro-7,10-dithia<12>crown-4
• 8 9-DICYANO-1 4-DIOXA-7 10-DITHIACYCLO-&
• 107089-68-9
• (8Z)-1,4-dioxa-7,10-dithiacyclododec-8-ene-8,9-dicarbonitrile
• AKOS024375393

• Inchi： 1S/C10H12N2O2S2/c11-7-9-10(8-12)16-6-4-14-2-1-13-3-5-15-9/h1-6H2/b10-9-
• InChI Key： ODJAJVAAPDLRIQ-KTKRTIGZSA-N
• SMILES： S1C(C#N)=C(C#N)SCCOCCOCC1 |t:3|

Computed Properties

• Exact Mass: 256.03400
• Monoisotopic Mass: 256.03401998g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Melting Point: 110-113 °C
• PSA: 116.64000
• LogP: 1.75836

1,4-Dioxa-7,10-dithiacyclododec-8-ene-8,9-dicarbonitrile,(8Z)- Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Safety Term：Hazard Codes XiRisk Statements 36/37/38Safety Statements 26-36WGK Germany 3
• Risk Phrases：R36/37/38